Cas no 1932478-75-5 (Trans-(3R,4S)-4-methyloxolan-3-ol)

Trans-(3R,4S)-4-methyloxolan-3-ol is a chiral cyclic ether alcohol with a defined stereochemistry, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its rigid oxolane (tetrahydrofuran) ring structure and hydroxyl group provide a versatile scaffold for further functionalization. The compound’s stereospecific configuration ensures high selectivity in asymmetric synthesis, particularly in the production of bioactive molecules. Its stability and well-characterized reactivity profile make it suitable for use in fine chemical manufacturing and research. The product is typically supplied with high purity, ensuring reproducibility in synthetic pathways. Proper handling under inert conditions is recommended to preserve its integrity.
Trans-(3R,4S)-4-methyloxolan-3-ol structure
1932478-75-5 structure
Product Name:Trans-(3R,4S)-4-methyloxolan-3-ol
CAS No:1932478-75-5
MF:
MW:
MDL:MFCD30491115
CID:4630009
Update Time:2025-11-07

Trans-(3R,4S)-4-methyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

    • (3R,4S)-4-Methyl-tetrahydro-furan-3-ol
    • Trans-(3R,4S)-4-methyloxolan-3-ol
    • MDL: MFCD30491115
    • Inchi: InChI=1S/C5H10O2/c1-4-2-7-3-5(4)6/h4-6H,2-3H2,1H3/t4-,5-/m0/s1
    • InChI Key: FYIORKUEZVVKEL-WHFBIAKZSA-N
    • SMILES: C[C@H]1COC[C@@H]1O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0

Trans-(3R,4S)-4-methyloxolan-3-ol Pricemore >>

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Additional information on Trans-(3R,4S)-4-methyloxolan-3-ol

Comprehensive Overview of Trans-(3R,4S)-4-methyloxolan-3-ol (CAS No. 1932478-75-5): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, Trans-(3R,4S)-4-methyloxolan-3-ol (CAS No. 1932478-75-5) has garnered significant attention due to its unique stereochemical configuration and versatile applications. This compound, characterized by its oxolane (tetrahydrofuran) ring substituted with a methyl group and a hydroxyl group in specific spatial orientations, serves as a critical building block in synthetic chemistry. Researchers and manufacturers are increasingly exploring its potential in drug development, agrochemicals, and specialty materials, aligning with the growing demand for chiral synthons and stereoselective synthesis.

The structural specificity of Trans-(3R,4S)-4-methyloxolan-3-ol makes it invaluable for designing molecules with high enantiomeric purity—a key focus in modern pharmaceutical R&D. With the rise of personalized medicine and targeted therapies, the need for optically active intermediates like this compound has surged. Its CAS No. 1932478-75-5 is frequently searched in databases such as SciFinder and Reaxys, reflecting its relevance in academic and industrial settings. Moreover, its stability under various reaction conditions positions it as a preferred choice for catalysis and green chemistry initiatives.

From a synthetic perspective, the trans-configuration and (3R,4S)-stereochemistry of this compound enable precise control over molecular interactions, a feature highly sought after in asymmetric synthesis. Recent publications highlight its utility in constructing complex natural products and bioactive compounds, addressing trending topics like sustainable synthesis and low-waste manufacturing. These attributes resonate with the broader industry shift toward environmentally benign processes, a recurring theme in ESG (Environmental, Social, and Governance) discussions.

Beyond pharmaceuticals, Trans-(3R,4S)-4-methyloxolan-3-ol finds applications in flavor and fragrance industries, where its stereochemistry influences olfactory properties. This dual utility underscores its economic value, driving innovation in bio-based chemicals. As global interest in renewable feedstocks grows, the compound’s potential as a biodegradable intermediate further enhances its market appeal. Analytical techniques such as HPLC and NMR are routinely employed to verify its purity and configuration, ensuring compliance with stringent regulatory standards.

In conclusion, Trans-(3R,4S)-4-methyloxolan-3-ol (CAS No. 1932478-75-5) exemplifies the intersection of structural precision and industrial applicability. Its role in advancing chiral technology and sustainable chemistry aligns with contemporary scientific and commercial priorities. For researchers seeking reliable data on this compound, integrating keyword strategies like "chiral building blocks" or "stereoselective oxolane derivatives" can optimize visibility in SEO-driven academic and trade platforms.

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